1-Chloro-3-(2,2,2-trifluoroethyl)benzene

• IUPAC Name: 1-chloro-3-(2,2,2-trifluoroethyl)benzene
• InChI: InChI=1S/C8H6ClF3/c9-7-3-1-2-6(4-7)5-8(10,11)12/h1-4H,5H2
• InChI Key: NUCKCUUXOKSESF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC(F)(F)F
• Molecular Formula: C8H6ClF3
• DSSTOX Substance ID: DTXSID30622719
• Molecular Weight: 194.58 g/mol
• CAS RN: 81577-09-5

Description

1-Chloro-3-(2,2,2-trifluoroethyl)benzene is a chemical compound with the empirical formula C8H6ClF3. It is a solid substance and is used for proteomics research.

Molecular Structure Analysis

The molecular structure of 1-Chloro-3-(2,2,2-trifluoroethyl)benzene consists of a benzene ring with a chloro group and a trifluoroethyl group attached to it. The molecular weight of this compound is 194.581.

Physical And Chemical Properties Analysis

1-Chloro-3-(2,2,2-trifluoroethyl)benzene is a solid substance. Its molecular formula is C8H6ClF3, and it has a molecular weight of 194.581.

Scientific Research Applications

Catalytic Reactions

1-Chloro-3-(2,2,2-trifluoroethyl)benzene has been studied for its role in various catalytic reactions. For instance, Mejía and Togni (2012) examined the use of methyltrioxorhenium as a catalyst for the electrophilic trifluoromethylation of aromatic compounds, highlighting its effectiveness in forming products with significant yields, using a hypervalent iodine reagent similar to 1-Chloro-3-(2,2,2-trifluoroethyl)benzene (Mejía & Togni, 2012).

Site Selective Reactions

In research by Mongin, Desponds, and Schlosser (1996), chloro(trifluoromethyl)benzenes, similar to 1-Chloro-3-(2,2,2-trifluoroethyl)benzene, were subjected to site-selective reactions. They demonstrated how the reaction's conditions influenced the regioselectivity, achieving different outcomes based on the reactants used (Mongin, Desponds, & Schlosser, 1996).

Polymerization Studies

Dittmer, Pask, and Nuyken (1992) explored the use of compounds like 1-Chloro-3-(2,2,2-trifluoroethyl)benzene in the context of polymerization. Their study focused on the interaction of similar compounds with BCl3, providing insights into the mechanisms of ion formation in cationic polymerizations (Dittmer, Pask, & Nuyken, 1992).

Synthesis of Aromatic Compounds

Karimi-Jaberi et al. (2012) utilized a compound related to 1-Chloro-3-(2,2,2-trifluoroethyl)benzene in synthesizing 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols), demonstrating its utility in producing various aromatic compounds with excellent yields and eco-friendly reaction conditions (Karimi-Jaberi, Pooladian, Moradi, & Ghasemi, 2012).

Mechanism of Action

Target of Action

The primary targets of 1-Chloro-3-(2,2,2-trifluoroethyl)benzene are currently unknown. This compound is a unique chemical provided by Sigma-Aldrich to early discovery researchers

Biochemical Pathways

As a unique chemical, its effects on various biochemical pathways and their downstream effects are still under investigation .

Result of Action

As a unique chemical, its specific effects at the molecular and cellular level are subjects of ongoing research .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, meaning it is toxic if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions of research involving 1-Chloro-3-(2,2,2-trifluoroethyl)benzene are not specified in the sources I found. Given its use in proteomics research, it may be used in studies investigating protein structure and function.